Cas no 738523-55-2 (7-amino-2-methylquinolin-8-ol)

• Product Name: 7-amino-2-methylquinolin-8-ol
• CAS No: 738523-55-2
• CID: 4658173
• PubChem ID: 21824660
• Update Time: 2025-06-09

7-amino-2-methylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-amino-2-methylquinolin-8-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-amino-2-methylquinolin-8-ol

Professional Introduction to 7-amino-2-methylquinolin-8-ol (CAS No. 738523-55-2)

7-amino-2-methylquinolin-8-ol, identified by its CAS number 738523-55-2, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both amino and hydroxyl functional groups, along with a methyl substituent, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 7-amino-2-methylquinolin-8-ol stands out due to its structural complexity and the potential for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new chemotherapeutic agents that target resistant strains of pathogens. The quinoline scaffold has been particularly valuable in this context, as it allows for the design of molecules with enhanced binding affinity and selectivity. 7-amino-2-methylquinolin-8-ol is being explored as a precursor in the synthesis of novel compounds that could combat drug-resistant infections.

The synthesis of 7-amino-2-methylquinolin-8-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry.

Beyond its synthetic significance, 7-amino-2-methylquinolin-8-ol has shown promise in preclinical studies as a potential lead compound for drug development. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for further pharmacological investigation. Researchers are particularly interested in its potential applications in oncology, where it could serve as a basis for developing targeted therapies against various types of cancer.

The pharmacological profile of 7-amino-2-methylquinolin-8-ol is being studied through both computational modeling and experimental assays. Computational methods, such as molecular docking and quantum mechanics simulations, are being used to predict how the compound interacts with biological targets at the molecular level. These computational studies are complemented by experimental validation using cell-based assays and animal models.

In addition to its therapeutic potential, 7-amino-2-methylquinolin-8-ol has been investigated for its role in chemical biology research. Its unique structure allows it to serve as a probe for understanding various biological processes. For instance, researchers are exploring its interactions with enzymes involved in DNA replication and repair, which could provide insights into the development of new anticancer strategies.

The chemical diversity of quinoline derivatives like 7-amino-2-methylquinolin-8-ol makes them valuable tools in drug discovery. By modifying different parts of the molecule, chemists can fine-tune its biological activity to target specific diseases or conditions. This flexibility is particularly important in the face of emerging resistance to existing drugs, where novel compounds with unique mechanisms of action are urgently needed.

The future prospects for 7-amino-2-methylquinolin-8-ol are promising, with ongoing research aimed at optimizing its synthesis and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical use. As our understanding of its properties continues to grow, so too will its potential contributions to human health.